Cas no 311313-37-8 (Di(α-tocopherol) Phosphate)
Di(α-tocopherol) Phosphate Chemical and Physical Properties
Names and Identifiers
-
- Di(α-tocopherol) Phosphate
- Di(alpha-tocopherol) Phosphate
- CID 126456361
- XEGGCVLVTDELSB-DPVYBCKMSA-N
- 2H-1-Benzopyran-6-ol, 3,4-dihydro-2,5,7,8-tetramethyl-2-[(4R,8R)-4,8,12-trimethyltridecyl]-, 6,6'-(hydrogen phosphate), (2R,2'R)-
- Di(a-tocopherol) Phosphate
- J-018252
- (2R,2'R)-3,4-Dihydro-2,5,7,8-tetramethyl-2-[(4R,8R)-4,8,12-trimethyltridecyl]-2H-1-benzopyran-6-ol 6,6'-(Hydrogen Phosphate)
- [(2S)-2,5,7,8-tetramethyl-2-[(4S,8S)-4,8,12-trimethyltridecyl]-3,4-dihydrochromen-6-yl] [(2R)-2,5,7,8-tetramethyl-2-[(4R,8R)-4,8,12-trimethyltridecyl]-3,4-dihydrochromen-6-yl] hydrogen phosphate
- 311313-37-8
-
- Inchi: 1S/C58H99O6P/c1-39(2)23-17-25-41(5)27-19-29-43(7)31-21-35-57(15)37-33-51-49(13)53(45(9)47(11)55(51)61-57)63-65(59,60)64-54-46(10)48(12)56-52(50(54)14)34-38-58(16,62-56)36-22-32-44(8)30-20-28-42(6)26-18-24-40(3)4/h39-44H,17-38H2,1-16H3,(H,59,60)/t41-,42+,43-,44+,57-,58+
- InChI Key: XEGGCVLVTDELSB-DPVYBCKMSA-N
- SMILES: P(=O)(O)(OC1C(C)=C(C)C2=C(C=1C)CC[C@@](C)(CCC[C@H](C)CCC[C@H](C)CCCC(C)C)O2)OC1C(C)=C(C)C2=C(C=1C)CC[C@](C)(CCC[C@@H](C)CCC[C@@H](C)CCCC(C)C)O2
Computed Properties
- Exact Mass: 922.71792787g/mol
- Monoisotopic Mass: 922.71792787g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 65
- Rotatable Bond Count: 28
- Complexity: 1290
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 6
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 74.2
- XLogP3: 20.9
Experimental Properties
- Density: 1.0±0.1 g/cm3
- Melting Point: 90-94°C
- Boiling Point: 869.8±75.0 °C at 760 mmHg
- Flash Point: 479.8±37.1 °C
- Solubility: Chloroform (Slightly)
- Vapor Pressure: 0.0±0.3 mmHg at 25°C
Di(α-tocopherol) Phosphate Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Hygroscopic, -20°C Freezer, Under inert atmosphere
Di(α-tocopherol) Phosphate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T526190-10mg |
Di(a-tocopherol) Phosphate (>85%) |
311313-37-8 | 10mg |
$ 184.00 | 2023-09-05 | ||
| TRC | T526190-100mg |
Di(a-tocopherol) Phosphate (>85%) |
311313-37-8 | 100mg |
$ 1455.00 | 2023-09-05 | ||
| BAI LING WEI Technology Co., Ltd. | T526190-10mg |
Di(α-tocopherol) Phosphate |
311313-37-8 | 10mg |
¥ 2100 | 2022-04-26 | ||
| BAI LING WEI Technology Co., Ltd. | T526190-100mg |
Di(α-tocopherol) Phosphate |
311313-37-8 | 100mg |
¥ 16660 | 2022-04-26 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-473700-10 mg |
Di(α-tocopherol) Phosphate, |
311313-37-8 | 10mg |
¥2,858.00 | 2023-07-10 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-473700-10mg |
Di(α-tocopherol) Phosphate, |
311313-37-8 | 10mg |
¥2858.00 | 2023-09-05 | ||
| BAI LING WEI Technology Co., Ltd. | J60T526190-10mg |
Di(α-tocopherol) Phosphate |
311313-37-8 | 10mg |
¥2944 | 2023-11-24 | ||
| BAI LING WEI Technology Co., Ltd. | J60T526190-100mg |
Di(α-tocopherol) Phosphate |
311313-37-8 | 100mg |
¥23280 | 2023-11-24 | ||
| A2B Chem LLC | AF64012-10mg |
Di(α-tocopherol)Phosphate |
311313-37-8 | 10mg |
$300.00 | 2024-04-20 | ||
| A2B Chem LLC | AF64012-100mg |
Di(α-tocopherol)Phosphate |
311313-37-8 | 100mg |
$1533.00 | 2024-04-20 |
Di(α-tocopherol) Phosphate Related Literature
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
Additional information on Di(α-tocopherol) Phosphate
Comprehensive Analysis of Di(α-tocopherol) Phosphate (CAS No. 311313-37-8): Properties, Applications, and Market Trends
Di(α-tocopherol) Phosphate (CAS 311313-37-8), a chemically modified derivative of vitamin E, has garnered significant attention in the nutraceutical and cosmetic industries due to its enhanced stability and bioavailability. This compound is synthesized by phosphorylating two α-tocopherol molecules, resulting in a unique molecular structure that combines the antioxidant properties of vitamin E with improved water solubility. As consumers increasingly prioritize anti-aging skincare and cellular health, Di(α-tocopherol) Phosphate has emerged as a key ingredient in advanced formulations.
The scientific community has extensively studied the mechanism of action of Di(α-tocopherol) Phosphate. Unlike conventional α-tocopherol, this phosphorylated form demonstrates superior penetration through cell membranes, enabling more efficient scavenging of free radicals. Research indicates its potential in mitigating oxidative stress, a factor linked to premature aging and chronic inflammation. Recent clinical trials have explored its synergy with hyaluronic acid and peptides, making it a trending topic in cosmeceutical innovation.
From an industrial perspective, Di(α-tocopherol) Phosphate is classified as a high-value specialty chemical. Its production involves a multi-step synthesis process requiring stringent quality control to ensure purity >98%. Manufacturers emphasize its compliance with ISO 9001 and cGMP standards, addressing growing consumer demand for clean-label ingredients. Analytical techniques like HPLC and mass spectrometry are routinely employed for batch verification, as discussed in recent pharmaceutical journals.
The global market for Di(α-tocopherol) Phosphate is projected to grow at a CAGR of 6.8% (2023-2030), driven by its expanding applications in dermal fillers and oral supplements. A 2023 industry report highlighted its inclusion in 42% of new anti-pollution skincare launches in Asia-Pacific. Furthermore, its non-GMO and vegan-friendly attributes align with the plant-based movement, a major consumer trend across North America and Europe.
Emerging research areas include the compound's role in mitochondrial support and neuroprotection. Preliminary studies suggest that Di(α-tocopherol) Phosphate may enhance ATP production in muscle cells, sparking interest from the sports nutrition sector. Additionally, its potential to cross the blood-brain barrier has prompted investigations into cognitive health applications, particularly in formulations targeting memory enhancement.
Regulatory agencies including the FDA and EFSA have approved Di(α-tocopherol) Phosphate for specific uses, though dosage guidelines vary by application. Industry experts recommend third-party certification programs to ensure product traceability, especially for organic skincare brands. The compound's thermal stability (decomposition point: 210°C) also makes it suitable for hot-process cosmetics, a technical advantage over traditional vitamin E forms.
Environmental considerations are shaping future developments. A 2024 lifecycle assessment revealed that Di(α-tocopherol) Phosphate production generates 23% less carbon emissions compared to synthetic antioxidants. This sustainability advantage is increasingly highlighted in ESG reporting by major ingredient suppliers. Furthermore, its biodegradability meets OECD 301 standards, addressing concerns about microplastic alternatives in personal care products.
In formulation technology, Di(α-tocopherol) Phosphate demonstrates excellent compatibility with nanocarrier systems. Recent patents describe its use in liposomal encapsulation to achieve targeted delivery, particularly in transdermal patches. This innovation addresses the common challenge of active ingredient degradation, a frequent search query among cosmetic chemists.
The academic literature contains over 120 peer-reviewed studies on Di(α-tocopherol) Phosphate since 2018, with particular focus on its chemo-preventive properties. While not classified as a pharmaceutical, its nutraceutical potential continues to be explored through in vitro and clinical research. Current investigations examine its synergy with omega-3 fatty acids and polyphenols in functional foods.
From a commercial standpoint, Di(α-tocopherol) Phosphate commands premium pricing (€320-450/kg) due to its specialized applications. Supply chain analysts note increasing adoption by luxury skincare brands, where it's marketed as a next-generation antioxidant. The compound's multifunctional benefits - combining UV protection, moisturization, and anti-glycation effects - justify its position as a high-performance ingredient in competitive markets.
311313-37-8 (Di(α-tocopherol) Phosphate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)